N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-1-naphthamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H17NO2S/c23-21(18-8-3-6-15-5-1-2-7-17(15)18)22-13-19(16-10-12-25-14-16)20-9-4-11-24-20/h1-12,14,19H,13H2,(H,22,23)
• InChI Key: GOZRYXUZIDZLTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NCC(C3=CSC=C3)C4=CC=CO4
• Molecular Formula: C21H17NO2S
• Molecular Weight: 347.4 g/mol

Description

N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-1-naphthamide, also known as FTY720 or fingolimod, is a synthetic compound that has been extensively studied for its potential therapeutic effects. FTY720 is a sphingosine-1-phosphate (S1P) receptor modulator that has been shown to have various biological activities, including immunosuppressive, anti-inflammatory, and neuroprotective effects.

Scientific Research Applications

Synthesis and Derivative Formation

• The compound has been used in synthesizing novel pyridine and naphthyridine derivatives, demonstrating its utility in creating a variety of chemical structures. Such derivatives have potential applications in various fields of chemistry and material science (Abdelrazek et al., 2010).

Antimicrobial and Other Biological Activities

• N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-1-naphthamide-related compounds have been evaluated for antimicrobial activities. The synthesis of specific derivatives showed promising results in combating microbial infections, suggesting potential pharmaceutical applications (Kumaraswamy et al., 2008).

Catalysis and Chemical Reactions

• It serves as a catalyst in various chemical reactions. For example, in the synthesis of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamides, it showed efficiency and environmental friendliness, highlighting its role in greener chemical processes (Raju et al., 2022).

Electronic and Material Science Applications

• In electronic and material science, it's been used in the synthesis of high-electron mobility naphthalene diimide copolymers. This application is crucial in developing advanced materials for electronics and optoelectronics (Luzio et al., 2014).

Photovoltaic Applications

• The compound and its derivatives have been explored in photovoltaic applications, specifically in dye-sensitized solar cells. This underscores its potential in renewable energy technologies (Kim et al., 2011).